BE“GHE Foundational & Exploratory

Check Availability & Pricing

Methyl 2-amino-6-methylbenzoate chemical
properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Methyl 2-amino-6-methylbenzoate

Cat. No.: B101674

An In-depth Technical Guide to the Chemical Properties of Methyl 2-amino-6-methylbenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and reactivity of Methyl 2-amino-6-methylbenzoate, a key intermediate in organic and
pharmaceutical chemistry.

Core Chemical Properties

Methyl 2-amino-6-methylbenzoate is an aromatic compound containing both an amine and

an ester functional group.[1][2][3][4] Its physical and chemical properties are summarized
below.

Physicochemical Properties
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Property Value
CAS Number 18595-13-6
Molecular Formula CoH11NO2[1][3]

Molecular Weight 165.19 g/mol [3]

Appearance Colorless to Yellow Solid or Liquid
Boiling Point 257.2°C at 760 mmHg[1]

Density 1.132 g/cm3[1]

Refractive Index 1.558[1]

Flash Point 120.2°C[1]

Vapor Pressure

0.0147 mmHg at 25°C[1]

Storage

Keep in a dark place, under an inert

atmosphere, at room temperature.[2]

Synonyms

Common synonyms for Methyl 2-amino-6-methylbenzoate include:

e 2-Amino-6-methylbenzoic acid methyl ester[1]

o Methyl 6-methylanthranilate[5]

e Methyl 6-amino-o-toluate[5]

Spectroscopic Data

Detailed spectroscopic data, including NMR, HPLC, and LC-MS, for Methyl 2-amino-6-
methylbenzoate are typically available from commercial suppliers.[2] This data is crucial for

structure confirmation and purity assessment.

Synthesis and Experimental Protocols
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The primary route for the synthesis of Methyl 2-amino-6-methylbenzoate is through the
esterification of 2-amino-6-methylbenzoic acid.

General Synthesis Workflow
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Caption: Synthesis of Methyl 2-amino-6-methylbenzoate.

Experimental Protocol: Fischer Esterification

This protocol outlines the synthesis of Methyl 2-amino-6-methylbenzoate from 2-amino-6-
methylbenzoic acid and methanol, using sulfuric acid as a catalyst.

e Reaction Setup: In a round-bottom flask, dissolve 2-amino-6-methylbenzoic acid in an
excess of methanol.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the solution
while cooling in an ice bath.
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o Reflux: Attach a reflux condenser and heat the mixture to reflux for several hours. The

reaction progress can be monitored by thin-layer chromatography (TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature. Neutralize the

excess acid with a mild base, such as a saturated sodium bicarbonate solution.

o Extraction: Extract the product into an organic solvent like ethyl acetate.

 Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and

concentrate it under reduced pressure to obtain the crude product. Further purification can

be achieved by column chromatography or recrystallization.

Reactivity and Applications

Methyl 2-amino-6-methylbenzoate is a valuable building block in organic synthesis due to its

two reactive sites: the nucleophilic amino group and the electrophilic ester carbonyl group.

General Reactivity Profile
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Caption: Reactivity of Methyl 2-amino-6-methylbenzoate.

This compound serves as a precursor in the synthesis of various heterocyclic compounds and

more complex molecules, making it relevant for drug discovery and materials science.

Safety Information
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It is important to handle Methyl 2-amino-6-methylbenzoate with appropriate safety

precautions.
Hazard Description
Acute Toxicity Harmful if swallowed.[6]
Skin Contact May cause skin irritation.[7]
Eye Contact Causes serious eye irritation.[7]
Inhalation May be harmful if inhaled. Avoid breathing dust

or spray mist.[7]

Always consult the Safety Data Sheet (SDS) before handling this chemical and use appropriate
personal protective equipment (PPE), including gloves and safety glasses. Work in a well-
ventilated area.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA12404&PLANT=d__ALF
https://www.benchchem.com/product/b101674#methyl-2-amino-6-methylbenzoate-chemical-properties
https://www.benchchem.com/product/b101674#methyl-2-amino-6-methylbenzoate-chemical-properties
https://www.benchchem.com/product/b101674#methyl-2-amino-6-methylbenzoate-chemical-properties
https://www.benchchem.com/product/b101674#methyl-2-amino-6-methylbenzoate-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b101674?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

